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Compound Name: Lanasol yellow 4G

Cat. No.: B12363259 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Lanasol Yellow 4G, a monoazo reactive dye developed by Ciba in 1966, has a long history of

use in the textile industry for its vibrant color and high fastness on wool and silk.[1] While its

primary application has been industrial, its inherent chemical properties, particularly the

presence of an α-bromoacrylamide reactive group, suggest a potential for repurposing as a

research dye for bioconjugation. This technical guide provides a comprehensive overview of

the discovery, chemical properties, and a theoretical framework for the development of

Lanasol Yellow 4G as a research dye for labeling proteins and other biomolecules. This

document outlines its chemical synthesis, known spectroscopic data, and proposes

experimental protocols for its use in a research setting.

Discovery and Development
Lanasol Yellow 4G (C.I. Reactive Yellow 39) was commercially introduced by Ciba (later Ciba-

Geigy) in 1966 as part of the Lanasol range of reactive dyes.[1] These dyes were designed to

form covalent bonds with fibers, providing excellent wash and light fastness. Lanasol Yellow
4G is a single azo dye, characterized by the presence of an α-bromoacrylamide group, which is

responsible for its reactivity.[1][2]

The synthesis of Lanasol Yellow 4G involves a two-step process:
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Diazotization: 2-Amino-4-(2-bromoacrylamido)benzenesulfonic acid is treated with a source

of nitrous acid to form a diazonium salt.

Azo Coupling: The resulting diazonium salt is then reacted with 2,5-Bichloro-4-(3-methyl-5-

oxo-4,5-dihydropyrazol-1-yl)benzenesulfonic acid to form the final Lanasol Yellow 4G
molecule.[2]

Chemical and Physical Properties
Lanasol Yellow 4G is a green-light yellow powder with good solubility in water.[2] Its chemical

structure and properties are summarized in the table below.

Property Value

Chemical Name

disodium 4-[4-[5-(2-bromoprop-2-enoylamino)-2-

sulfonato-phenyl]azo-3-methyl-5-oxo-4H-

pyrazol-1-yl]-2,5-dichloro-benzenesulfonate

C.I. Name Reactive Yellow 39

CAS Number 70247-70-0

Molecular Formula C₁₉H₁₂BrCl₂N₅Na₂O₈S₂

Molecular Weight 699.25 g/mol

Reactive Group α-bromoacrylamide

Absorption Maximum (λmax) 400 nm[3]

Emission Maximum (λem) Not reported in scientific literature

Molar Extinction Coefficient (ε) Not reported in scientific literature

Quantum Yield (Φ) Not reported in scientific literature

Potential as a Research Dye: The Chemistry of
Bioconjugation
The utility of a dye in research, particularly in fluorescence-based applications, hinges on its

ability to be covalently attached to a biomolecule of interest, a process known as
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bioconjugation. The α-bromoacrylamide reactive group of Lanasol Yellow 4G provides a

chemical handle for such conjugation. This group can react with nucleophilic side chains of

amino acids in proteins, primarily the thiol group of cysteine and the amino group of lysine.

The reaction with cysteine is proposed to occur via a Michael addition, while the reaction with

lysine can also proceed through a similar mechanism. This covalent bond formation allows for

the stable labeling of proteins for subsequent visualization and analysis.

Below is a diagram illustrating the potential reaction pathways for the conjugation of Lanasol
Yellow 4G to cysteine and lysine residues in a protein.
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Lanasol Yellow 4G

Protein

Labeled Protein

Lanasol Yellow 4G
(α-bromoacrylamide)

Protein

Bioconjugation

Cysteine-Dye Conjugate

Michael Addition

Lysine-Dye Conjugate

Michael Addition

Cysteine (-SH)

contains

Lysine (-NH2)

contains
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1. Prepare Protein Solution
(1-10 mg/mL in amine-free buffer)

3. Mix and Incubate
(1-2 hours at RT, in dark)

2. Prepare Lanasol Yellow 4G Solution
(10 mg/mL in DMF/DMSO)

4. Quench Reaction
(Add Tris-HCl)

5. Purify Labeled Protein
(Size-Exclusion Chromatography)

6. Characterize Conjugate
(Spectrophotometry)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12363259#lanasol-yellow-4g-discovery-and-
development-as-a-research-dye]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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